Cas no 142542-89-0 (b-D-Glucopyranoside,2-hydroxy-5-(2-hydroxyethyl)phenyl)

• Product Name: b-D-Glucopyranoside,2-hydroxy-5-(2-hydroxyethyl)phenyl
• CAS No: 142542-89-0
• MF: C₁₄H₂₀O₈
• MW: 316.303805351257
• MDL: MFCD11975466
• CID: 202245
• PubChem ID: 5315870
• Update Time: 2025-05-27

b-D-Glucopyranoside,2-hydroxy-5-(2-hydroxyethyl)phenyl Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside,2-hydroxy-5-(2-hydroxyethyl)phenyl
• 2-Hydroxy-5-(2-hydroxyethyl)phenyl β-D-glucopyranoside
• Cimidahurine
• Cimidahurinine
• osmanthuside F
• [ "" ]
• AKOS032948419
• 3-Hydroxytyrosol 3-O-glucoside
• CS-0023891
• HY-N3586
• UNII-J88XB1FJ39
• Q27281344
• (2S,3R,4S,5S,6R)-2-[2-hydroxy-5-(2-hydroxyethyl)phenoxy]-6-(hydroxymethyl)tetrahydropyran-3,4,5-triol
• J88XB1FJ39
• beta-D-Glucopyranoside, 2-hydroxy-5-(2-hydroxyethyl)phenyl
• Cimidahurinin
• FS-10346
• 142542-89-0
• Cimidahurinin; Cimidahurinine
• (2S,3R,4S,5S,6R)-2-[2-hydroxy-5-(2-hydroxyethyl)phenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• .BETA.-D-GLUCOPYRANOSIDE, 2-HYDROXY-5-(2-HYDROXYETHYL)PHENYL
• CIMIDAHURNINE
• DA-62319

• MDL： MFCD11975466
• Inchi： 1S/C14H20O8/c15-4-3-7-1-2-8(17)9(5-7)21-14-13(20)12(19)11(18)10(6-16)22-14/h1-2,5,10-20H,3-4,6H2/t10-,11-,12+,13-,14-/m1/s1
• InChI Key： QOGCASCQGJEYDO-RKQHYHRCSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C(=CC=C(CCO)C=1)O

Computed Properties

• Exact Mass: 316.11600
• Monoisotopic Mass: 316.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.3
• Topological Polar Surface Area: 140A^2

Experimental Properties

• Color/Form: Oil
• Density: 1.5±0.1 g/cm3
• Boiling Point: 611.2±55.0 °C at 760 mmHg
• Flash Point: 323.5±31.5 °C
• PSA: 139.84000
• LogP: -1.89430
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

b-D-Glucopyranoside,2-hydroxy-5-(2-hydroxyethyl)phenyl Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on b-D-Glucopyranoside,2-hydroxy-5-(2-hydroxyethyl)phenyl

Comprehensive Overview of B-D-Glucopyranoside,2-hydroxy-5-(2-hydroxyethyl)phenyl (CAS No. 142542-89-0)

B-D-Glucopyranoside,2-hydroxy-5-(2-hydroxyethyl)phenyl (CAS No. 142542-89-0) is a specialized glycoside compound that has garnered significant attention in the fields of biochemistry, pharmaceuticals, and cosmetic science. This compound, characterized by its unique glucopyranoside structure, is widely studied for its potential applications in skincare, anti-aging formulations, and as a bioactive agent in nutraceuticals. The presence of the 2-hydroxy-5-(2-hydroxyethyl)phenyl moiety enhances its solubility and bioavailability, making it a versatile ingredient in modern formulations.

In recent years, the demand for natural and semi-synthetic glycosides like B-D-Glucopyranoside,2-hydroxy-5-(2-hydroxyethyl)phenyl has surged, driven by consumer interest in sustainable and efficacious ingredients. Searches for "glycosides in skincare" and "natural bioactive compounds" have spiked, reflecting a growing trend toward clean-label products. This compound aligns perfectly with these trends, offering a blend of scientific innovation and natural appeal. Researchers are particularly intrigued by its potential to act as a skin barrier enhancer and antioxidant, which are highly sought-after properties in the beauty and wellness industries.

The molecular structure of B-D-Glucopyranoside,2-hydroxy-5-(2-hydroxyethyl)phenyl (CAS No. 142542-89-0) features a glucose unit linked to a phenolic derivative, which contributes to its stability and functional diversity. This structural configuration allows it to interact with biological systems in a targeted manner, making it a candidate for advanced drug delivery systems. Studies have explored its role in modulating cellular pathways, particularly those related to oxidative stress and inflammation. Such properties have led to increased searches for "glycosides and inflammation" and "phenolic glycosides benefits," highlighting its relevance in current scientific discourse.

From an industrial perspective, B-D-Glucopyranoside,2-hydroxy-5-(2-hydroxyethyl)phenyl is valued for its compatibility with various formulation matrices. Its hydrophilic-lipophilic balance makes it suitable for use in emulsions, serums, and even oral supplements. Manufacturers are increasingly incorporating this compound into "anti-aging serums" and "brightening creams," capitalizing on its ability to enhance product performance. The rise of "clean beauty" and "science-backed skincare" has further propelled its adoption, as consumers seek transparent and evidence-based ingredients.

Ongoing research into B-D-Glucopyranoside,2-hydroxy-5-(2-hydroxyethyl)phenyl (CAS No. 142542-89-0) continues to uncover new applications, particularly in the realm of personalized medicine and functional foods. Its ability to synergize with other bioactive compounds, such as polyphenols and flavonoids, opens doors for innovative product development. As the scientific community delves deeper into its mechanisms of action, this compound is poised to remain a focal point in both academic and industrial settings. For those exploring "next-generation glycosides" or "sustainable cosmetic ingredients," B-D-Glucopyranoside,2-hydroxy-5-(2-hydroxyethyl)phenyl represents a compelling area of interest.